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Compound of Interest

Compound Name: MTSEA-Fluorescein

Cat. No.: B561814

For Researchers, Scientists, and Drug Development Professionals

Introduction to MTSEA-Fluorescein

(2-Aminoethyl) methanethiosulfonate (MTSEA)-Fluorescein is a thiol-reactive fluorescent probe
highly valuable in the fields of biochemistry, biophysics, and drug development. Its utility stems
from the specific covalent reaction between the methanethiosulfonate (MTS) group and the
sulfhydryl (thiol) group of cysteine residues in proteins. This specific reactivity allows for the
targeted labeling of proteins, which can then be visualized and studied using fluorescence
microscopy.

The fluorescein moiety of the probe provides a strong, well-characterized green fluorescence,
making it compatible with standard fluorescence microscopy setups. A primary application of
MTSEA-Fluorescein is in the Substituted Cysteine Accessibility Method (SCAM), a powerful
technique used to probe the structure and function of proteins, particularly ion channels and
transporters embedded in cell membranes. By systematically introducing cysteine mutations at
various positions in a protein and then testing their accessibility to membrane-impermeant
probes like MTSEA-Fluorescein, researchers can map the topology of transmembrane
domains and identify residues lining aqueous pores or channels.

Quantitative Data

For effective experimental design and data interpretation, a clear understanding of the
physicochemical and spectral properties of MTSEA-Fluorescein is essential.
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Value/Description

Chemical Nature

Thiol-reactive methanethiosulfonate (MTS)

reagent conjugated to a fluorescein fluorophore.

Molecular Formula C26H21F3N2010S2

Molecular Weight 642.58 g/mol

Appearance Off-white to yellow solid.

Solubility Soluble in aqueous buffers (pH 6.5-7.5) and

organic solvents like DMSO and DMF.

Excitation Maximum (EXx)

~488 nm[1][2]

Emission Maximum (Em)

~526 nm[1][2]

Recommended Storage

Store at -20°C, protected from light and
moisture. Once dissolved, use promptly or
aliquot and store at -20°C to avoid repeated

freeze-thaw cycles.

Signaling Pathway and Reaction Mechanism

The core of MTSEA-Fluorescein's application lies in its specific chemical reaction with

cysteine residues. The methanethiosulfonate group reacts with the thiolate anion of a cysteine,

forming a stable disulfide bond and covalently attaching the fluorescein dye to the protein.
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Reaction of MTSEA-Fluorescein with Cysteine

MTSEA-Fluorescein
I ; o Fluorescently Labeled Protein (R-S-S-CH2-CH2-NH-Fluorescein)

(Protein with accessible Cysteine (R-SH))
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SCAM Experimental Workflow

[Start with cells expressing Cys-mutant proteirD

:

[Wash cells with physiological bufferj

:

¢

abel with MTSEA-Fluorescein (membrane impermeant)]

:

[Wash to remove unbound probe]

Gmage extracellular fluorescence]

:

[Permeabilize cells (e.g., with digitonin)]

:

[Label with MTSEA-FIuorescein)

:

[Wash to remove unbound probe]

:

Gmage total (extra- and intracellular) quorescenceD

:

[Analyze and compare fluorescence intensita
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Data Analysis Workflow

(Acquire fluorescence images)

'

Define Regions of Interest (ROISs)
(e.g., cell membrane)

l

(Measure mean fluorescence intensity per ROD

'

(Perform background subtraction)

'

(Normalize data (e.g., to a control))

'

(Perform statistical analysis)

l

Interpret results
(e.g., accessibility, topology)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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